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Cat. No.: B083656 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

endeavors, the meticulous management of chemical waste is a cornerstone of laboratory safety

and environmental responsibility. Selenium-80 (⁸⁰Se), a stable isotope of selenium, and its

compounds, while essential in various research applications, are toxic and necessitate careful

handling and disposal to protect both laboratory personnel and the environment.[1][2] This

guide provides essential, step-by-step procedures for the safe disposal of Selenium-80,

ensuring compliance and fostering a secure research environment.

Immediate Safety and Handling Protocols
Before commencing any disposal procedure, it is imperative to handle Selenium-80 and its

compounds within a controlled laboratory setting, adhering to strict safety protocols to mitigate

risks of exposure. Inhalation or ingestion can be highly toxic, and skin or eye contact may lead

to severe irritation.[2]

Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH-approved respirator is crucial, particularly when handling

solid forms that may generate dust.[2]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and airborne particles.[2]
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Skin Protection: Wear impervious gloves and a laboratory coat to prevent any skin contact.

[2]

Ventilation: All work involving Selenium-80 must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2]

In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water.[1][3]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes and seek

immediate medical attention.[1]

Inhalation: Move to an area with fresh air. If breathing is difficult, administer oxygen and seek

medical attention.[1][4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Principle of Selenium Waste Disposal
The fundamental principle for the safe disposal of aqueous waste containing selenium

compounds is the chemical reduction of soluble selenite ions (SeO₃²⁻) to insoluble and

significantly less toxic elemental selenium (Se⁰).[2] This process, known as chemical

stabilization, transforms the hazardous waste into a solid form that can be safely collected and

managed by a licensed professional waste disposal service.[2][5]

Quantitative Data for Selenium Waste Management
The following table summarizes key quantitative parameters pertinent to the handling and

disposal of selenium-containing waste.
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Parameter Value Significance Source

EPA Regulatory Limit

for Selenium
1.0 mg/L

Maximum

concentration of

selenium in the

leachate for a waste

to be classified as

non-hazardous under

the Resource

Conservation and

Recovery Act (RCRA).

[2][6]

Optimal pH for

Reduction
3 - 4

The ideal pH range for

the chemical reduction

of selenite to

elemental selenium in

aqueous solutions.

[2]

Iron Powder Addition

(Method B)
~3 to 5 g/L

A recommended

quantity for the

addition of iron

powder to facilitate the

precipitation of

elemental selenium

from acidified

wastewater.

[2]

Experimental Protocol: Chemical Reduction of
Aqueous Selenium-80 Waste
This protocol details the methodology for the chemical reduction of aqueous waste containing

Selenium-80 to elemental selenium.

Materials:

Aqueous Selenium-80 waste

Dilute acid (e.g., 1M HCl or 1M H₂SO₄)
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Iron powder (Fe)

pH meter or pH indicator strips

Stir plate and stir bar

Filtration apparatus (e.g., Buchner funnel, filter paper)

Labeled hazardous waste container for solid chemical waste

Procedure:

Preparation: Conduct the entire procedure within a certified chemical fume hood. Ensure all

necessary Personal Protective Equipment (PPE) is worn.[2]

Acidification: While stirring the aqueous Selenium-80 waste, slowly add a dilute acid.[2]

pH Monitoring: Continuously monitor the pH of the solution. The target pH is between 3 and

4. This step is critical for an effective reduction reaction.[2]

Reduction with Iron Powder: Once the optimal pH is achieved, add iron powder to the

acidified solution. A recommended amount is approximately 3 to 5 grams per liter of

wastewater.[2]

Reaction Time: Allow the reaction to proceed for at least one hour, maintaining continuous

stirring to ensure the complete precipitation of elemental selenium.[2] The elemental

selenium will appear as a red precipitate.

Precipitate Collection: After the reaction is complete and the red precipitate has settled,

separate the solid elemental selenium from the liquid by filtration.[2]

Waste Segregation:

Solid Waste: Place the collected elemental selenium precipitate into a clearly labeled

hazardous waste container designated for solid chemical waste.[2]

Liquid Waste (Filtrate): The remaining liquid should be tested to ensure selenium levels

are below regulatory limits before being considered for further treatment or disposal in
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accordance with local regulations.

Disposal of Solid Selenium-80 Waste and
Contaminated Materials
For solid Selenium-80 metal or non-recyclable contaminated materials, direct disposal via a

licensed professional waste disposal service is the required course of action.[1][7] Offer surplus

and non-recyclable solutions to a licensed disposal company.[1][7] All waste materials must be

disposed of in accordance with federal, state, and local environmental control regulations.[1][7]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of aqueous

Selenium-80 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b083656?utm_src=pdf-body
https://www.benchchem.com/product/b083656?utm_src=pdf-body
https://isotope.com/product/attachment/SELM-3325-PK/Selenium-80%20metal%20%28%E2%81%B8%E2%81%B0Se%29%20-%20SELM-3325%20-%20V.2.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/SELM-2434-0/SDS%20-%20SELM-2434_V.2.0.pdf
https://isotope.com/product/attachment/SELM-3325-PK/Selenium-80%20metal%20%28%E2%81%B8%E2%81%B0Se%29%20-%20SELM-3325%20-%20V.2.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/SELM-2434-0/SDS%20-%20SELM-2434_V.2.0.pdf
https://isotope.com/product/attachment/SELM-3325-PK/Selenium-80%20metal%20%28%E2%81%B8%E2%81%B0Se%29%20-%20SELM-3325%20-%20V.2.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/SELM-2434-0/SDS%20-%20SELM-2434_V.2.0.pdf
https://www.benchchem.com/product/b083656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Chemical Treatment

Separation & Segregation

Final Disposal

Aqueous Selenium-80 Waste

Acidify to pH 3-4

Slowly add dilute acid

Wear Full PPE Work in Fume Hood

Add Iron Powder

pH confirmed

Stir for >= 1 hour

Precipitation of Elemental Selenium (Se⁰)

Filter Precipitate

Collect Solid Elemental Selenium Test Filtrate for Residual Se

Dispose Solid Waste in
Hazardous Waste Container

Dispose Filtrate per
Local Regulations

Contact Licensed
Waste Disposal Service

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b083656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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